![molecular formula C19H14ClF3N2O2 B284884 Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate](/img/structure/B284884.png)
Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate
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Overview
Description
Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a quinoline derivative that has been synthesized using specific methods, and it has been found to exhibit unique biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate is not fully understood. However, it has been found to inhibit the activity of specific enzymes and proteins that are essential for the survival of cancer cells, malaria parasites, and viruses. This inhibition leads to the death of the cells or the prevention of their replication, making this compound a potent therapeutic agent.
Biochemical and Physiological Effects:
This compound has been found to exhibit unique biochemical and physiological effects. This compound has been found to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. It has also been found to inhibit the growth of malaria parasites, making it a potential candidate for the development of new antimalarial drugs. Additionally, this compound has been found to inhibit the replication of viruses, making it a promising candidate for the development of new antiviral drugs.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate in lab experiments include its potent activity against cancer cells, malaria parasites, and viruses, making it a promising candidate for the development of new drugs. Additionally, this compound has been found to exhibit minimal toxicity, making it safe for use in lab experiments. The limitations of using this compound include the need for specific synthesis methods to obtain high yields of the compound and the need for further research to understand its mechanism of action fully.
Future Directions
There are several future directions for the research of Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate. One of the primary directions is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further research is needed to understand the mechanism of action of this compound fully. The development of new synthesis methods to obtain higher yields of the compound and the optimization of existing methods is another future direction for research. Finally, the exploration of the potential applications of this compound in other fields of scientific research, such as materials science and catalysis, is also a promising direction for future research.
Synthesis Methods
The synthesis of Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate involves the reaction of 4-chloroaniline with 2,4,5-trifluoro-3-nitrobenzoic acid in the presence of a catalyst such as copper powder. The resulting intermediate is then treated with ethyl acetoacetate to obtain the final product. This method has been optimized to produce high yields of the compound with minimal impurities.
Scientific Research Applications
Ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate has been found to have potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been used as a lead compound for the development of new drugs. This compound has been found to exhibit anticancer, antimalarial, and antiviral activities, making it a promising candidate for the development of new drugs for the treatment of various diseases.
Properties
Molecular Formula |
C19H14ClF3N2O2 |
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Molecular Weight |
394.8 g/mol |
IUPAC Name |
ethyl 4-(4-chloroanilino)-8-(trifluoromethyl)quinoline-3-carboxylate |
InChI |
InChI=1S/C19H14ClF3N2O2/c1-2-27-18(26)14-10-24-17-13(4-3-5-15(17)19(21,22)23)16(14)25-12-8-6-11(20)7-9-12/h3-10H,2H2,1H3,(H,24,25) |
InChI Key |
LMAPZJDCPMGBEP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CN=C2C(=C1NC3=CC=C(C=C3)Cl)C=CC=C2C(F)(F)F |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1NC3=CC=C(C=C3)Cl)C=CC=C2C(F)(F)F |
Origin of Product |
United States |
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